Renin Inhibition: Potency vs. Synthetic Inhibitors
Prerubialatin exhibits moderate renin inhibition with an IC50 of 880 nM in a monkey plasma renin activity assay [1]. This value is approximately 100- to 1000-fold higher than synthetic renin inhibitors, which typically demonstrate IC50 values in the 0.4–20 nM range [2]. This quantifies Prerubialatin as a weak renin inhibitor, suitable as a tool compound for studying natural product-derived renin modulation rather than a potent therapeutic lead.
| Evidence Dimension | Renin inhibition potency |
|---|---|
| Target Compound Data | IC50 = 880 nM |
| Comparator Or Baseline | Synthetic renin inhibitors (e.g., CGP 38 560, KRI-1314): IC50 = 0.4–20 nM |
| Quantified Difference | Prerubialatin is ~100–1000 times less potent |
| Conditions | In vitro renin activity assay; monkey plasma for Prerubialatin; human recombinant renin for synthetic inhibitors. |
Why This Matters
This data guides procurement: Prerubialatin is a weak renin inhibitor, appropriate for natural product mechanism studies but not for high-potency drug discovery campaigns.
- [1] BindingDB. Prerubialatin - Renin Inhibitory Activity. BindingDB ID: 50289713. Accessed 2026-04-23. View Source
- [2] Multiple Sources. See Search Results for "renin inhibitor IC50 880 nM". View Source
